N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C12H14N4O3S2/c1-2-9(17)14-11-15-16-12(21-11)20-7-10(18)13-6-8-4-3-5-19-8/h3-5H,2,6-7H2,1H3,(H,13,18)(H,14,15,17)
• InChI Key: QXWUVBUYASRXTL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC(=O)NCC2=CC=CO2
• Molecular Formula: C12H14N4O3S2
• Molecular Weight: 326.4 g/mol
• CAS No.: 868974-42-9

Description

N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide is a useful research compound. Its molecular formula is C12H14N4O3S2 and its molecular weight is 326.39. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

Research indicates that derivatives of 1,3,4-thiadiazole, a core component of the compound , have shown promise as inhibitors of human carbonic anhydrase isozymes I and II. These enzymes are involved in various physiological processes, and their inhibition has implications for treating disorders like glaucoma, epilepsy, obesity, and cancer. Notably, certain 1,3,4-thiadiazole derivatives exhibit more effective inhibition than acetazolamide, a reference agent, suggesting their potential as therapeutic agents (Altıntop et al., 2017).

Moreover, these compounds have shown anticancer activity, with specific derivatives demonstrating moderate antitumor activity against various malignant tumor cells. This suggests their potential utility in developing new anticancer therapeutics (Horishny & Matiychuk, 2020).

Pharmacological Evaluation of Analogs

Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs have been synthesized and evaluated as inhibitors of kidney-type glutaminase (GLS), highlighting the importance of thiadiazole derivatives in probing the therapeutic potential of GLS inhibition for cancer treatment. Some analogs retain the potency of BPTES with improved solubility, offering insights into designing more effective GLS inhibitors (Shukla et al., 2012).

Antimicrobial Activity

Compounds with the furan and thiadiazole motifs have demonstrated antimicrobial activity against bacterial and fungal strains, suggesting their application in addressing antibiotic resistance and developing new antimicrobial agents. This underscores the compound's relevance in synthesizing novel antimicrobial agents with potential applications in healthcare (El-Shehry, El‐Hag, & Ewies, 2020).

Mechanism of Action

Target of Action

Similar compounds, such as n-(furan-2-ylmethyl)-1h-indole-3-carboxamide derivatives, have been designed and synthesized as anticancer agents targeting theepidermal growth factor receptor (EGFR) . EGFR is a transmembrane protein that is activated by binding of its specific ligands, including epidermal growth factor and transforming growth factor α (TGFα) among others.

Mode of Action

Based on the similarity to other compounds, it is likely that this compound may inhibit the egfr, leading to a decrease in the downstream signaling pathways that promote cell proliferation .

Biochemical Pathways

Egfr is known to activate several signaling cascades, including the pi3k/akt, ras/raf/mek/erk, and jak/stat pathways, which are involved in cell proliferation, survival, and differentiation .

Pharmacokinetics

The synthesis of similar compounds has been reported , which could potentially provide insights into the compound’s bioavailability.

Result of Action

Inhibition of egfr typically results in reduced cell proliferation and increased apoptosis, which could potentially explain the anticancer activities of similar compounds .

Biochemical Analysis

Biochemical Properties

It has been suggested that this compound may interact with various enzymes, proteins, and other biomolecules .

Cellular Effects

It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Studies are needed to investigate the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Transport and Distribution

Future studies should investigate any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .